Cas no 173994-32-6 (3- (Pridin-2-yldisulfanyl) propan-1-ol)

• Product Name: 3- (Pridin-2-yldisulfanyl) propan-1-ol
• CAS No: 173994-32-6
• MF: C₈H₁₁NOS₂
• MW: 201.309039354324
• CID: 3165287
• PubChem ID: 20158558
• Update Time: 2025-06-13

3- (Pridin-2-yldisulfanyl) propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3- (Pridin-2-yldisulfanyl) propan-1-ol
• 3-(Pyridin-2-yldisulfanyl)propan-1-ol
• MFCD28023866
• 3-(2-Pyridyldisulfanyl)-1-propanol
• AT41815
• SY387430
• 3-(Pyridin-2-yldisulfaneyl)propan-1-ol
• 3-(Pridin-2-yldisulfanyl)propan-1-ol
• 173994-32-6
• GGNOPUIXVBFZDO-UHFFFAOYSA-N
• SCHEMBL1955246
• 3-(2-pyridinyldisulfanyl)propanol

• Inchi： 1S/C8H11NOS2/c10-6-3-7-11-12-8-4-1-2-5-9-8/h1-2,4-5,10H,3,6-7H2
• InChI Key： GGNOPUIXVBFZDO-UHFFFAOYSA-N
• SMILES： S(CCCO)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 201.02820632Da
• Monoisotopic Mass: 201.02820632Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.8 g/l) (25 º C),

Additional information on 3- (Pridin-2-yldisulfanyl) propan-1-ol

Comprehensive Overview of 3-(Pyridin-2-yldisulfanyl)propan-1-ol (CAS No. 173994-32-6)

3-(Pyridin-2-yldisulfanyl)propan-1-ol (CAS No. 173994-32-6) is a sulfur-containing organic compound with a unique molecular structure that combines a pyridine ring and a disulfide linkage. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of the disulfide bond and the hydroxyl group in its structure makes it a versatile intermediate for chemical synthesis and bioconjugation.

One of the most frequently searched questions about 3-(Pyridin-2-yldisulfanyl)propan-1-ol is its role in drug development. Researchers are particularly interested in its ability to act as a cross-linking agent or a thiol-reactive probe, which is crucial for modifying biomolecules and designing targeted therapies. The compound's pyridine-disulfide moiety is also explored for its redox-sensitive properties, making it a candidate for smart drug delivery systems. These features align with the growing trend in precision medicine and nanotechnology.

In the field of material science, 3-(Pyridin-2-yldisulfanyl)propan-1-ol is studied for its potential to modify surfaces and create functional coatings. Its disulfide bond can undergo reversible cleavage under specific conditions, enabling dynamic material properties. This characteristic is highly relevant to current research on self-healing materials and stimuli-responsive polymers, which are trending topics in sustainable technology.

Another area of interest is the compound's synthetic accessibility and stability. Chemists often search for efficient protocols to prepare 3-(Pyridin-2-yldisulfanyl)propan-1-ol and its derivatives. Recent advancements in green chemistry have led to optimized methods that reduce waste and improve yields, addressing the demand for environmentally friendly synthesis.

From an analytical perspective, 3-(Pyridin-2-yldisulfanyl)propan-1-ol is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for quality control and ensuring the compound's purity, which is critical for its applications in sensitive fields like biopharmaceuticals.

The compound's safety profile and handling precautions are also common search queries. While 3-(Pyridin-2-yldisulfanyl)propan-1-ol is not classified as hazardous under standard regulations, proper storage and handling are recommended to maintain its integrity. This aligns with the broader industry focus on laboratory safety and chemical management.

In summary, 3-(Pyridin-2-yldisulfanyl)propan-1-ol (CAS No. 173994-32-6) is a multifaceted compound with promising applications across various scientific disciplines. Its unique structure and reactivity make it a valuable tool for researchers exploring drug delivery, material design, and sustainable chemistry. As interest in these areas continues to grow, the demand for high-quality chemical intermediates like this compound is expected to rise.